Cas no 71410-72-5 (DPyP)

• Product Name: DPyP
• CAS No: 71410-72-5
• MF: C₄₂H₂₈N₆
• MW: 616.7119
• CID: 1023608
• PubChem ID: 135741615
• Update Time: 2024-10-27

DPyP Chemical and Physical Properties

Names and Identifiers

• 5,15-Di(4-Pyridyl)-10,20-diphenylporphyrin
• 5,15-DI(4-PYRIDY)L-10,20-DIPHENYLPORPHYRIN
• [5,15-bis(4-pyridyl)-10,20-diphenyl]porphine
• 5,15-bisphenyl-10,20-di(4-pyridyl)porphyrin
• 5,15-di(phenyl)-10,20-di(4-pyridyl)porphyrin
• 5,15-diphenyl-10,20-bis(pyrid-4-yl)-21H,23H-porphine
• AGN-PC-00KBI1
• AK102910
• ANW-65287
• CTK8C0795
• KB-244058
• SureCN4409175
• trans-5,15-bis(4'-pyridyl)-10,20-bis(phenyl)porphyrin
• trans-bis(N-methylpyridin-4-yl)diphenylporphine
• C42H28N6
• 1086AC
• DPyP
• SCHEMBL4409175
• 5,15-Di(4-Pyridyl)-10,20-diphenylporphyrin, 95%
• E78593
• CS-0111009
• BS-49647
• 5,15-bis(4-pyridyl)-10,20-diphenylporphyrin
• HY-W075433
• 71410-72-5
• AKOS025394821
• 2,12-DIPHENYL-7,17-BIS(PYRIDIN-4-YL)-21,22,23,24-TETRAAZAPENTACYCLO[16.2.1.1(3),?.1?,(1)(1).1(1)(3),(1)?]TETRACOSA-1,3,5,7,9,11(23),12,14,16,18(21),19-UNDECAENE
• 5,15-(diphenyl)-10,20-(di-4-pyridyl)porphyrin
• 5,15-Diphenyl-10,20-di(pyridin-4-yl)porphyrin

• MDL： MFCD16628185
• Inchi： 1S/C42H28N6/c1-3-7-27(8-4-1)39-31-11-15-35(45-31)41(29-19-23-43-24-20-29)37-17-13-33(47-37)40(28-9-5-2-6-10-28)34-14-18-38(48-34)42(30-21-25-44-26-22-30)36-16-12-32(39)46-36/h1-26,45,48H/b39-31-,39-32-,40-33-,40-34-,41-35-,41-37-,42-36-,42-38-
• InChI Key： NDWPFDCJQAQASM-MBQJPOQHSA-N
• SMILES： N1([H])C2C([H])=C([H])C1=C(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C(=C(C3C([H])=C([H])N=C([H])C=3[H])C3=C([H])C([H])=C(C(C4C([H])=C([H])C([H])=C([H])C=4[H])=C4C([H])=C([H])C(C=2C2C([H])=C([H])N=C([H])C=2[H])=N4)N3[H])N=1 |c:27,65,t:8,58|

Computed Properties

• Exact Mass: 616.23754492g/mol
• Monoisotopic Mass: 616.23754492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 48
• Rotatable Bond Count: 4
• Complexity: 934
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• XLogP3: 8.3